Cas no 302911-98-4 (2,5-Bis(trifluoromethyl)benzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)benzyl bromide
• CAS No: 302911-98-4
• MF: C₉H₅BrF₆
• MW: 307.030422925949
• MDL: MFCD00799485
• CID: 304894
• PubChem ID: 24870310
• Update Time: 2025-05-26

2,5-Bis(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1,4-bis(trifluoromethyl)benzene
• 2,5-bis(trifluoromethyl)benzylbromide
• 2-(2-bromoethyl)-1,4-bis(trifluoromethyl)benzene
• Benzene,2-(bromomethyl)-1,4-bis(trifluoromethyl)-
• 2,5-Bis(trifluoromethyl)benzyl bromide
• AC-26169
• PS-9882
• MFCD00799485
• 2,5-Bis(trifluoromethyl)benzyl bromide, 97%
• EN300-7374613
• SCHEMBL1775557
• AKOS005257750
• Benzene, 2-(bromomethyl)-1,4-bis(trifluoromethyl)-
• FT-0610263
• N12037
• DTXSID80378279
• 302911-98-4
• ?2,5-Bis(trifluoromethyl)benzyl bromide
• A22468
• 2-(2-bromoethyl)-1,4-bis(trifluoromethyl)benzene;2-(bromomethyl)-1,4-bis(trifluoromethyl)benzene
• DB-047745

• MDL： MFCD00799485
• Inchi： 1S/C9H5BrF6/c10-4-5-3-6(8(11,12)13)1-2-7(5)9(14,15)16/h1-3H,4H2
• InChI Key： CHSQGVCRNVEWIA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 305.94800
• Monoisotopic Mass: 305.948
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.674 g/mL at 25 °C(lit.)
• Boiling Point: 176 °C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 0.00000
• LogP: 4.61910
• Sensitiveness: Lachrymatory
• Solubility: Not determined
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2,5-Bis(trifluoromethyl)benzyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-Bis(trifluoromethyl)benzyl bromide

2,5-Bis(trifluoromethyl)benzyl Bromide: A Comprehensive Overview

The compound 2,5-Bis(trifluoromethyl)benzyl bromide (CAS No. 302911-98-4) is a highly specialized organic compound with significant applications in modern chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with two trifluoromethyl groups at the 2 and 5 positions, along with a bromine atom attached to the benzyl carbon. The trifluoromethyl groups confer exceptional stability and reactivity to the molecule, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of 2,5-Bis(trifluoromethyl)benzyl bromide in the field of drug discovery and materials science. Its ability to undergo precise substitution reactions has made it an ideal precursor for constructing complex molecular frameworks. For instance, researchers have utilized this compound to synthesize novel pharmaceutical agents with enhanced bioavailability and selectivity. The trifluoromethyl groups in the structure are known to improve pharmacokinetic properties, such as absorption and metabolism, which are critical for drug development.

In addition to its role in medicinal chemistry, 2,5-Bis(trifluoromethyl)benzyl bromide has found applications in the synthesis of advanced materials. Its reactivity allows for the formation of robust polymer networks with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create high-performance polymers suitable for aerospace and electronics industries.

The synthesis of 2,5-Bis(trifluoromethyl)benzyl bromide involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzene derivative, which undergoes fluorination and bromination steps to achieve the desired structure. The use of modern catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

From an environmental standpoint, the handling and disposal of 2,5-Bis(trifluoromethyl)benzyl bromide must adhere to strict safety protocols. Its chemical stability ensures minimal environmental impact when proper procedures are followed. Researchers are also exploring greener synthesis methods to reduce the ecological footprint associated with its production.

In conclusion, 2,5-Bis(trifluoromethyl)benzyl bromide (CAS No. 302911-98-4) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and reactivity make it an indispensable tool in various scientific disciplines. As research continues to uncover new applications for this compound, its role in advancing technology and medicine is expected to grow significantly.